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Executive Summary

Ammonium bioxalate monohydrate (NHsHC204-H20) is a crystalline salt of significant utility
in high-precision analytical chemistry, a field foundational to drug development and scientific
research. Its value lies in its capacity to act as a highly effective precipitating agent for divalent
metal cations, most notably calcium (Ca2*). A precise understanding of its fundamental
properties, beginning with its molecular weight, is paramount for its accurate and reproducible
application in quantitative analysis. This guide delineates the core physicochemical
characteristics of ammonium bioxalate monohydrate, provides a detailed, field-proven
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protocol for its use in gravimetric analysis, and contextualizes its broader applications for the
modern researcher.

Fundamental Physicochemical Properties

The efficacy of any analytical reagent is rooted in its defined and verifiable properties.
Ammonium bioxalate monohydrate is characterized by a precise molecular structure that
dictates its behavior in solution. Its identity is confirmed through several key identifiers and
physical constants.

The molecular weight is a cornerstone calculation for all stoichiometric applications, including
the preparation of standard solutions and the interpretation of gravimetric analysis results. It is
derived from the sum of the atomic weights of its constituent atoms based on its chemical
formula, C2H7NOs.[1][2][3]

Calculation of Molecular Weight:

Carbon (C): 2 x12.011 u=24.022 u

Hydrogen (H): 7 x 1.008 u = 7.056 u

Nitrogen (N): 1 x 14.007 u = 14.007 u

Oxygen (0): 5x15.999 u =79.995 u

Total Molecular Weight: 24.022 + 7.056 + 14.007 + 79.995 = 125.08 g/mol [1][2][4]

This calculated value is the standard used in all quantitative work.

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1596157/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-ammonium-bioxalate-monohydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-bioxalate-monohydrate
https://www.smolecule.com/products/s1907179
https://www.guidechem.com/dictionary/en/5972-73-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-bioxalate-monohydrate
https://www.smolecule.com/products/s1907179
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Weight 125.08 g/mol [L1121[31[41[5]
Chemical Formula C2H7NOs or NH4HC204-H20 [11[2][3]
CAS Number 5972-73-6 [11[2]
IUPAC Name azane;oxalic acid;hydrate [1112]
Appearance CoForIess or white crystalline 5]

solid
Melting Point 133 °C (decomposes) [3114]

The Critical Role of Structure: Bioxalate and
Hydration

The nomenclature "bioxalate" signifies that one of the two carboxylic acid protons of oxalic acid
(H2C204) has been replaced by an ammonium cation (NHa4*), leaving one acidic proton. This
distinguishes it from ammonium oxalate, ((NH4)2C204), where both protons are replaced. The
presence of the "monohydrate" designation indicates that one molecule of water is incorporated
into each formula unit within the crystal lattice. This water of hydration is integral to the crystal
structure and must be included when calculating the molecular weight for preparing solutions of
a known molarity.

Core Application: Gravimetric Determination of
Calcium

One of the most precise and reliable classical methods for quantifying calcium in a sample is
through its precipitation as calcium oxalate monohydrate (CaC204-H20), a technique for which
ammonium bioxalate is a suitable, though less common, precipitant than ammonium oxalate.[6]
[71[8] The principle of this analysis is the stoichiometric conversion of a soluble analyte into an
insoluble, pure solid of a known composition that can be accurately weighed.[8]

The workflow below illustrates the key stages of this high-precision analytical method.
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Caption: Workflow for Gravimetric Determination of Calcium.
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Field-Proven Experimental Protocol

This protocol describes a self-validating system for the gravimetric determination of calcium.
Each step is designed to maximize the purity and recovery of the precipitate, ensuring
analytical accuracy.

1. Sample Preparation:

o Accurately weigh approximately 0.4 g of the dried calcium-containing unknown sample into a
250 mL beaker.

e Add 5 mL of 6 M HCI to dissolve the sample.[7] Add 75 mL of deionized water.[9]

e Add 5 drops of methyl red indicator to the solution. The solution should be red, indicating an
acidic pH.[6]

2. Precipitation:

e While stirring, add approximately 20-25 mL of a 5% ammonium oxalate solution to the
sample.[6][9]

o Add approximately 12-15 g of solid urea to the solution and cover the beaker with a watch
glass.[6][10]

o Scientist's Note (Causality): Urea is the cornerstone of this high-precision method. Upon
gentle heating, it hydrolyzes slowly to produce ammonia (NHs) and carbon dioxide (CO2).
The ammonia gradually and uniformly neutralizes the acid in the solution. This slow
increase in pH promotes the formation of large, well-defined crystals of calcium oxalate
(CaC204-H20). Rapid precipitation via direct addition of ammonia would create a fine,
colloidal precipitate that is difficult to filter and prone to co-precipitation of impurities.

e Gently boil the solution for about 30 minutes, or until the methyl red indicator turns yellow
(pH > 6.0).[6] This ensures the complete decomposition of urea and the gquantitative
precipitation of calcium.

3. Isolation and Washing:

o Prepare a sintered-glass or Gooch crucible by drying it at 105-110°C to a constant weight.
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« Filter the hot solution through the pre-weighed crucible using suction.[6] It is critical to decant
the supernatant first, retaining the bulk of the precipitate in the beaker.

e Wash the precipitate in the beaker with several small portions of ice-cold 0.1% ammonium
oxalate solution, decanting the washings into the crucible.

» Using a rubber policeman and the wash solution, quantitatively transfer the remaining
precipitate to the crucible.

» Finally, wash the precipitate in the crucible with two 10 mL portions of ice-cold deionized
water to remove any excess ammonium oxalate.[6]

4. Drying and Weighing:

» Dry the crucible containing the precipitate in an oven at 105-110°C for 1-2 hours.[6]
o Transfer the crucible to a desiccator to cool to room temperature.

o Weigh the crucible accurately.

» Repeat the drying and cooling cycle until successive weighings agree to within 0.3-0.4 mg,
achieving a constant weight.[6]

5. Calculation:
o Calculate the mass of the CaC204-H20 precipitate.

o Use the gravimetric factor (the ratio of the molar mass of Ca to the molar mass of
CaC204-H20) to determine the mass of calcium in the original sample.

o Gravimetric Factor = (Molar Mass of Ca) / (Molar Mass of CaC204-H20) = 40.078 /
146.112 = 0.2743[7]

o Mass of Ca = Mass of Precipitate x 0.2743

Broader Applications in Research & Development
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While its role in gravimetric analysis is a classic application, the properties of ammonium
bioxalate monohydrate lend it to other areas relevant to drug development and material
science:

» Buffering Agent: Due to the presence of the bioxalate anion (HC20a47), it can act as a
component in buffer systems to maintain a stable pH in experimental solutions.[2][3]

o Chelating Agent: The bioxalate ion can form stable complexes with various metal ions. This
property is useful in controlling metal ion activity in solution, which can be relevant in
formulation studies or in the synthesis of metal-organic frameworks.[2][3]

e Synthesis Precursor: It can be used in the synthesis of other oxalate-containing compounds
and materials, including certain pharmaceutical intermediates.[11]

Conclusion

Ammonium bioxalate monohydrate is a reagent defined by precision. Its molecular weight of
125.08 g/mol is the starting point for a cascade of exacting applications, from the preparation of
analytical standards to its use in high-fidelity quantitative techniques like gravimetric analysis.
For the researcher in drug development and applied sciences, a thorough command of this
compound's fundamental properties and the causality behind its analytical protocols is not
merely academic; it is a prerequisite for generating data that is accurate, reproducible, and
trustworthy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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